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Compound of Interest

Compound Name: EN219

Cat. No.: B2610871 Get Quote

Essential Safety and Handling Guide for EN219
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling EN219, a covalent RNF114 inhibitor. The information is tailored for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Identification:

Name: EN219

Synonym: 1-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloro-ethanone

CAS Number: 380351-29-1

Intended Use: For research use only. Not for human or veterinary diagnostic or therapeutic

use.[1]

Conflicting Hazard Information
It is critical to note the conflicting safety information provided for EN219. While the Safety Data

Sheet (SDS) from at least one supplier states that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS) and that no special personal protective

equipment is required, the accompanying product information sheet advises that the material

should be considered hazardous until further information is available.[1] It explicitly warns to
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avoid ingestion, inhalation, and contact with skin and eyes, and to wash thoroughly after

handling.[1]

Given this discrepancy, a conservative approach is mandated. All personnel should handle

EN219 as a potentially hazardous substance and adhere to the stringent safety protocols

outlined below.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is required for all procedures involving EN219.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

goggles when there is a

significant risk of splashes.[2]

[3]

Hands Chemical-Resistant Gloves

Nitrile gloves are a common

choice for laboratory settings.

Always check the

manufacturer's compatibility

chart for the specific solvent

being used. Change gloves

frequently, especially if they

come into contact with the

chemical.[4]

Body Laboratory Coat

A buttoned lab coat should be

worn to protect the skin and

clothing. For procedures with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is recommended.

[2][4]

Feet Closed-Toe Shoes

Shoes must fully cover the

feet; sandals, open-toed

shoes, and perforated shoes

are not permitted in the

laboratory.[4]
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Respiratory Use in Ventilated Area

All work with solid EN219 and

its solutions should be

conducted in a certified

chemical fume hood to prevent

inhalation of any dust or

aerosols.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk and ensuring a

safe laboratory environment.

Experimental Workflow for Handling EN219
The following diagram outlines the standard operating procedure for safely handling EN219
during a typical laboratory experiment.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Designate Work Area
in Fume Hood

2. Assemble All Materials
(EN219, Solvents, Glassware)

3. Don Full PPE
(Goggles, Lab Coat, Gloves)

4. Weigh Solid EN219
in Fume Hood

5. Prepare Stock Solution
(e.g., in DMSO)

6. Perform Experiment
with Solution

7. Decontaminate Glassware
& Work Surfaces

8. Segregate & Dispose
of Waste (See Disposal Plan)

9. Doff PPE in Order
(Gloves Last)

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling EN219.
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Disposal Plan
Treat all EN219 waste as hazardous chemical waste. Never dispose of EN219 or its solutions

down the drain.

Solid Waste: Collect any solid EN219, contaminated weigh boats, and contaminated

consumables (e.g., pipette tips, wipes) in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing EN219 in a sealed, properly labeled, and

chemical-resistant hazardous waste container.

Empty Containers: The original EN219 container must be disposed of as hazardous waste.

Decontamination: All glassware and surfaces should be decontaminated. The rinsate from

cleaning should be collected as hazardous liquid waste.

Labeling and Storage: Ensure all waste containers are labeled with "Hazardous Waste," the

full chemical name "EN219," and the primary hazard (e.g., "Caution: Potentially Hazardous

Chemical"). Store waste in a designated satellite accumulation area away from incompatible

materials.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste.

The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with EN219.
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Waste Generated

Is the waste primarily solid?

Is the waste primarily liquid?

No

Collect in Labeled
Solid Hazardous
Waste Container

Yes

Is it a contaminated sharp?

No

Collect in Labeled
Liquid Hazardous
Waste Container

Yes

Dispose in
Puncture-Proof

Sharps Container

Yes

Contact EHS for Pickup

No (Consult EHS)

Click to download full resolution via product page

Caption: Disposal workflow for EN219 waste streams.

Quantitative Data and Experimental Protocols
Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2610871?utm_src=pdf-body-img
https://www.benchchem.com/product/b2610871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2610871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The available Safety Data Sheet for EN219 does not provide extensive quantitative data on

exposure limits or specific PPE performance. The following information has been compiled

from supplier data sheets.

Property Value Source

Molecular Formula C₁₇H₁₃Br₂ClN₂O Cayman Chemical

Molecular Weight 456.6 g/mol Cayman Chemical

Physical Form Crystalline solid [1]

Storage Temperature -20°C [1]

Solubility

Soluble in Ethanol (~1 mg/ml),

DMSO (~5 mg/ml), and

Dimethyl Formamide (~10

mg/ml)

[1]

Flammability Product is not flammable

Explosion Hazard
Product does not present an

explosion hazard

Experimental Protocols
Specific experimental protocols for the use of EN219 are not detailed in safety documents and

are highly dependent on the research application. Researchers must develop their own

detailed protocols, incorporating the handling, PPE, and disposal procedures outlined in this

guide. It is best practice to perform a dry run of any new procedure without the chemical to

identify potential hazards and refine the workflow. Always consult with your institution's safety

officer when developing new protocols for potentially hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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